Cas no 2138100-35-1 (3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138100-35-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6247488
• PubChem ID: 165496806
• Update Time: 2025-07-25

3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138100-35-1
• EN300-1158910
• 3-(3-hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one
• 3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C12H21NO2/c1-12(2)5-3-9(14)7-11(12)13-6-4-10(15)8-13/h10-11,15H,3-8H2,1-2H3
• InChI Key： LQYYKKPNHZXYLV-UHFFFAOYSA-N
• SMILES： OC1CCN(C1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one

Introduction to 3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138100-35-1)

3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138100-35-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hydroxypyridinone scaffold linked to a dimethylcyclohexanone backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both a hydroxyl group and a pyrrolidine ring makes it a versatile candidate for further exploration in drug discovery and development.

The compound’s unique structural features position it as a promising candidate for various therapeutic applications. The 3-hydroxypyrrolidin-1-yl moiety introduces a polar, hydrogen-bonding capability, which can enhance binding affinity to biological targets. Simultaneously, the 4,4-dimethylcyclohexan-1-one component provides steric hindrance and lipophilicity, influencing solubility and membrane permeability—critical factors in drug design. These attributes make it an attractive scaffold for modulating enzyme activity, receptor interactions, and other pharmacological mechanisms.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the pharmacokinetic properties of such compounds. Studies suggest that the hydroxyl group in 3-(3-hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one could serve as a key interaction point with biological targets, potentially enhancing binding efficacy. Furthermore, the rigid dimethylcyclohexanone ring may contribute to improved metabolic stability, reducing degradation rates in vivo.

In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential roles in treating neurological disorders. The pyrrolidine ring, a common motif in bioactive molecules, is frequently associated with central nervous system (CNS) activity. Preliminary studies indicate that analogs of this structure may exhibit neuroprotective or anti-inflammatory properties, making them candidates for further investigation in conditions such as Alzheimer’s disease or multiple sclerosis.

The synthesis of 3-(3-hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one presents an intriguing challenge due to its complex stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure forms of the compound, which are often required for optimal biological activity.

The compound’s potential as an intermediate in drug development has also been highlighted in recent literature. Researchers have explored its utility in generating libraries of structurally diverse molecules for high-throughput screening (HTS). By modifying the hydroxypyridinone core, chemists can generate novel derivatives with tailored properties, expanding the chemical space available for therapeutic intervention.

From a regulatory perspective, compounds like 3-(3-hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one must undergo rigorous evaluation to ensure safety and efficacy before clinical application. Preclinical studies focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with biological pathways. These studies are critical for determining whether the compound progresses to human trials and eventual market approval.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze structural features and predict potential biological activities with increasing accuracy. This approach has already led to the identification of several high-value derivatives of 3-(3-hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one, further validating its importance in modern medicinal chemistry.

In conclusion,3-(3-Hydroxypyrrolidin-1-yl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138100-35-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies,this compound is poised to play a significant role in advancing pharmaceutical innovation.